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A comprehensive analysis of perovskite solar cell performance against leading photovoltaic

technologies, supported by certified data and standardized experimental protocols.

The rapid ascent of perovskite solar cells (PSCs) in the photovoltaic landscape has been

remarkable, with certified power conversion efficiencies (PCEs) now rivaling and even

surpassing traditional silicon-based technologies. This guide provides an objective comparison

of PSCs with established alternatives such as crystalline silicon (c-Si), cadmium telluride

(CdTe), and copper indium gallium selenide (CIGS), focusing on certified efficiency

measurements and the methodologies used for their validation.

Comparative Performance of Leading Photovoltaic
Technologies
The performance of solar cells is benchmarked by accredited institutions like the National

Renewable Energy Laboratory (NREL), Fraunhofer ISE, and the Japan Aerospace Exploration

Agency (JAXA). These certifications, conducted under stringent Standard Test Conditions

(STC), provide a reliable basis for comparison.[1]

Table 1: Certified Record Efficiencies of Single-Junction Solar Cells
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Photovoltaic
Technology

Certified Efficiency
(%)

Certifying Body Institution

Perovskite 27.3%
Solar Cell Efficiency

Table (66th ed.)
Soochow University[2]

Crystalline Silicon (c-

Si)
27.30% ISFH LONGi[3]

Cadmium Telluride

(CdTe)
23.1% - First Solar[4]

Copper Indium

Gallium Selenide

(CIGS)

23.64% Fraunhofer ISE
First Solar / Uppsala

University[5]

Table 2: Certified Record Efficiencies of Tandem Solar Cells

Photovoltaic
Technology

Certified Efficiency
(%)

Certifying Body Institution

Perovskite-Silicon

Tandem
34.85% NREL LONGi Solar[6]

Perovskite-Perovskite

Tandem
30.1% NREL

Nanjing University &

Renshine Solar[7]

Four-Junction (III-V) 47.6% Fraunhofer ISE Fraunhofer ISE[8][9]

Note: Efficiency records are constantly being updated. The data presented is based on the

latest available certified results.

The data clearly indicates the impressive progress of single-junction perovskite solar cells,

which have now matched the efficiency of leading crystalline silicon cells.[2][3] However, the

most significant advantage of perovskites lies in their application in tandem configurations,

particularly with silicon. Perovskite-silicon tandem cells have surpassed the theoretical

Shockley-Queisser limit for single-junction silicon cells, with a certified efficiency of 34.85%.[6]
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Key Performance Metrics for Solar Cell Validation
Beyond the headline power conversion efficiency (PCE), a comprehensive evaluation of solar

cell performance involves several key metrics derived from current-voltage (J-V)

measurements under illumination.[10]

Table 3: Key Performance Metrics and Their Significance

Metric Symbol Description Significance

Open-Circuit Voltage Voc

The maximum voltage

a solar cell can

produce when no

current is flowing.

Indicates the quality of

the semiconductor

and the extent of

recombination losses.

[11]

Short-Circuit Current

Density
Jsc

The maximum current

density a solar cell

can produce when the

voltage across it is

zero.

Proportional to the

number of photons

absorbed and

converted into charge

carriers.

Fill Factor FF

The ratio of the

maximum power from

the solar cell to the

product of Voc and

Jsc.

Represents the

"squareness" of the J-

V curve and is a

measure of the cell's

internal resistive

losses.[12]

Power Conversion

Efficiency
PCE

The ratio of the

maximum electrical

power output to the

incident light power.

The primary metric for

overall solar cell

performance.[10]
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The validation of solar cell efficiency is a meticulous process governed by international

standards to ensure accuracy and comparability across different laboratories and technologies.

[1]

Standard Test Conditions (STC)

Certified efficiency measurements are conducted under Standard Test Conditions (STC), which

are universally defined as:[13][14]

Irradiance: 1000 W/m²

Cell Temperature: 25°C

Solar Spectrum: Air Mass 1.5 (AM1.5)

These conditions simulate a clear day with the sun at a specific angle, providing a standardized

baseline for performance evaluation.[13]

Measurement Procedure

Light Source Calibration: A solar simulator with a spectrum closely matching the AM1.5

global spectrum is used. Its intensity is calibrated using a reference cell with a known

spectral response.

Current-Voltage (J-V) Sweeping: The solar cell is subjected to a variable voltage sweep while

the corresponding current is measured.[10] For perovskite solar cells, which can exhibit

hysteresis, specific sweep protocols are crucial to obtain accurate and stable efficiency

values.[15]

Data Acquisition and Parameter Extraction: The J-V curve is plotted, and the key

performance metrics (Voc, Jsc, FF, and PCE) are extracted. The maximum power point

(MPP) is identified to calculate the PCE.[10]

Independent Verification: For a result to be officially certified, it must be measured and

verified by an accredited, independent testing laboratory such as NREL, Fraunhofer ISE, or

AIST.[1]
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The following diagram illustrates the general workflow for certifying the efficiency of a

perovskite solar cell.
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Click to download full resolution via product page

Workflow for certified efficiency measurement of perovskite solar cells.

Stability and Future Outlook
While the efficiency of perovskite solar cells is a major breakthrough, their long-term stability

remains a critical area of research.[16][17] Issues such as degradation due to moisture,

oxygen, and thermal stress are being actively addressed through material engineering and

advanced encapsulation techniques.[16] Companies are now reporting modules that pass the

International Electrotechnical Commission (IEC) standards required for commercial silicon solar

cells, indicating significant progress in reliability.[18]

The continued improvement in both efficiency and stability of perovskite solar cells, particularly

in tandem configurations, positions them as a highly promising technology for the future of

photovoltaics. Their potential for low-cost, high-volume manufacturing further enhances their

commercial viability. As research and development efforts intensify, perovskite solar cells are

poised to play a significant role in the global transition to renewable energy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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